Cas no 1804262-42-7 (2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one
• CAS No: 1804262-42-7
• MF: C₉H₈BrIOS
• MW: 371.032692909241
• CID: 4792609
• Update Time: 2025-06-08

2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C9H8BrIOS/c1-5(10)9(12)6-2-7(11)4-8(13)3-6/h2-5,13H,1H3
• InChI Key： FNIACKFFBAEODN-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(C(C)Br)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.6
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one (CAS: 1804262-42-7)

The compound 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one (CAS: 1804262-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one as a versatile intermediate in the synthesis of more complex bioactive molecules. Its structure, featuring both bromo and iodo substituents, makes it a valuable building block for cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals. Researchers have successfully utilized this compound in palladium-catalyzed Suzuki-Miyaura and Sonogashira coupling reactions, demonstrating its utility in constructing diverse molecular frameworks.

In addition to its synthetic applications, 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one has shown promising biological activity. Preliminary in vitro studies indicate that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound effectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting potential anti-inflammatory applications.

Further investigations into the mechanism of action of 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one derivatives have revealed their ability to modulate redox-sensitive signaling pathways. The presence of the mercapto group in the compound's structure is believed to contribute to its antioxidant properties, which could be harnessed for the development of therapies targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one derivatives. Recent research has focused on improving the bioavailability and metabolic stability of these compounds through structural modifications. For example, a study conducted at the University of Cambridge demonstrated that the introduction of fluorine atoms at specific positions significantly enhanced the metabolic stability of the derivatives without compromising their biological activity.

Looking ahead, the potential applications of 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one extend beyond small-molecule drug discovery. Researchers are exploring its use in the development of targeted drug delivery systems, where its reactive functional groups can be leveraged for conjugation with nanoparticles or antibodies. Additionally, its unique structural motifs make it a candidate for the design of novel chemical probes for studying protein-ligand interactions in complex biological systems.

In conclusion, 2-Bromo-1-(3-iodo-5-mercaptophenyl)propan-1-one (CAS: 1804262-42-7) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research efforts are expected to further elucidate its therapeutic potential and address current limitations, paving the way for its translation into clinical applications. The compound's versatility and biological activity make it a valuable asset in the toolkit of researchers working at the interface of chemistry and biology.